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Compound of Interest

Compound Name:
2-(4-chloro-1H-pyrazol-1-

yl)propanamide

CAS No.: 1205841-05-9

Cat. No.: B1391214

Get Quote

An In-depth Technical Guide to the Basic Properties of 2-(4-chloro-1H-pyrazol-1-
yl)propanamide

Executive Summary
This technical guide provides a comprehensive overview of the fundamental properties of 2-(4-
chloro-1H-pyrazol-1-yl)propanamide, a heterocyclic compound featuring a chlorinated

pyrazole ring linked to a propanamide functional group. The pyrazole scaffold is a cornerstone

in medicinal chemistry, with derivatives exhibiting a vast array of pharmacological activities,

including anti-inflammatory, anticancer, and antimicrobial properties.[1][2][3] Notably, the

pyrazol-1-yl-propanamide substructure has been specifically identified as a promising

framework for developing potent androgen receptor antagonists for applications in oncology.[4]

This document, intended for researchers and drug development professionals, synthesizes

available data on structurally related compounds to project the physicochemical properties,

spectroscopic profile, and potential biological significance of the title molecule. It outlines a

reasoned, proposed synthetic pathway and discusses key safety considerations, positioning 2-
(4-chloro-1H-pyrazol-1-yl)propanamide as a molecule of interest for further investigation.
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Molecular Identity and Physicochemical Properties
Chemical Structure and Identifiers
2-(4-chloro-1H-pyrazol-1-yl)propanamide is a secondary amide characterized by the

attachment of a propanamide group to the N1 position of a 4-chloropyrazole ring. This

substitution pattern is crucial for its three-dimensional conformation and potential interactions

with biological targets.

Property Value Source

IUPAC Name
2-(4-chloro-1H-pyrazol-1-

yl)propanamide
-

CAS Number 1205841-05-9 [5]

Molecular Formula C₆H₈ClN₃O [5]

Molecular Weight 173.60 g/mol [5]

Canonical SMILES CC(C(=O)N)N1C=C(C=N1)Cl [5]

Physicochemical Characteristics
While specific experimental data for 2-(4-chloro-1H-pyrazol-1-yl)propanamide are not

extensively documented in publicly available literature, its properties can be reliably predicted

based on its functional groups and structural analogues. The molecule contains both hydrogen

bond donors (the amide N-H) and acceptors (the amide carbonyl oxygen and the pyrazole

nitrogens), suggesting moderate solubility in polar protic solvents. The presence of the chlorine

atom and the pyrazole ring introduces a degree of lipophilicity.
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Property Predicted/Analogous Value Rationale/Note

Physical State White to off-white solid
Typical for small organic

amides.

Melting Point Not available

Expected to be a crystalline

solid with a defined melting

point.

Boiling Point Not available

Likely to decompose before

boiling at atmospheric

pressure.

Solubility

20.3 µg/mL (for the

corresponding carboxylic acid

at pH 7.4)

The amide is expected to have

different solubility, likely

showing moderate solubility in

solvents like methanol,

ethanol, and DMSO. The cited

value is for 2-(4-chloro-1H-

pyrazol-1-yl)propanoic acid.[6]

pKa ~16-17 (Amide N-H)

The amide proton is weakly

acidic. The pyrazole ring is

weakly basic.

Synthesis and Characterization
Retrosynthetic Analysis and Strategy
A logical synthetic approach to 2-(4-chloro-1H-pyrazol-1-yl)propanamide involves the

formation of two key bonds: the N-C bond between the pyrazole ring and the propanamide

backbone, and the C-N bond of the amide itself. A robust strategy would proceed via the

corresponding carboxylic acid or its ester, which are common intermediates in amide synthesis.

The causality for this two-step approach is rooted in efficiency and control. The initial N-

alkylation of 4-chloropyrazole with an alkyl 2-halopropanoate is a well-established and high-

yielding reaction. Following this, the conversion of the resulting ester to the primary amide

using ammonia is a standard, reliable transformation, avoiding the handling of more hazardous

or complex aminating agents.
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2-(4-chloro-1H-pyrazol-1-yl)propanamide

Ethyl 2-(4-chloro-1H-pyrazol-1-yl)propanoate

Amidation

4-chloro-1H-pyrazole

N-Alkylation

Ethyl 2-bromopropanoate

N-Alkylation

2-(4-chloro-1H-pyrazol-1-yl)propanoic acid

[C₆H₈ClN₃O]⁺
m/z = 173/175

[C₃H₄N]⁺
m/z = 56

- C₃H₄ClN₂O

[C₅H₅ClN₂]⁺
m/z = 128/130

- C₂H₄NO

[C₂H₄NO]⁺
m/z = 58

- C₄H₄ClN₂

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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